Cas no 448190-45-2 (3-(2H-1,3-benzodioxol-5-yl)-6-chloro-[1,2,4]triazolo[4,3-b]pyridazine)

• Product Name: 3-(2H-1,3-benzodioxol-5-yl)-6-chloro-[1,2,4]triazolo[4,3-b]pyridazine
• CAS No: 448190-45-2
• MF: C₁₂H₇ClN₄O₂
• MW: 274.662580728531
• CID: 2691286
• PubChem ID: 6426057
• Update Time: 2025-04-21

3-(2H-1,3-benzodioxol-5-yl)-6-chloro-[1,2,4]triazolo[4,3-b]pyridazine Chemical and Physical Properties

Names and Identifiers

• 3-(2H-1,3-benzodioxol-5-yl)-6-chloro-[1,2,4]triazolo[4,3-b]pyridazine
• JKNQOJFNAKGJGF-UHFFFAOYSA-N
• 3-Benzo[1,3]dioxol-5-yl-6-chloro-[1,2,4]triazolo[4,3-b]pyridazine
• 3-(1,3-benzodioxol-5-yl)-6-chloro-[1,2,4]triazolo[4,3-b]pyridazine
• SR-01000539528
• AKOS009332706
• EN300-59454
• SR-01000539528-1
• Z381425614
• 448190-45-2
• 3-(Benzo[d][1,3]dioxol-5-yl)-6-chloro-[1,2,4]triazolo[4,3-b]pyridazine
• G53396
• 3-(1,3-dioxaindan-5-yl)-6-chloro-[1,2,4]triazolo[4,3-b]pyridazine
• YSA19045

• Inchi： 1S/C12H7ClN4O2/c13-10-3-4-11-14-15-12(17(11)16-10)7-1-2-8-9(5-7)19-6-18-8/h1-5H,6H2
• InChI Key： JKNQOJFNAKGJGF-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=NN=C(C3C=CC4=C(C=3)OCO4)N2N=1

Computed Properties

• Exact Mass: 274.0257532Da
• Monoisotopic Mass: 274.0257532Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 61.5Ų